Base-free Ni-catalyzed Suzuki-type cross-coupling reactions of epoxides with boronic acids†
Chemical Communications Pub Date: 2019-11-26 DOI: 10.1039/C9CC08079A
Abstract
A Ni-catalyzed Suzuki-type cross-coupling of boronic acids with epoxides without an exogenous base and with broad substrate scope has been developed. The product selectivity of styrenyl epoxides is different from that of previous work. This methodology uses readily available starting materials to access a range of substituted alcohols, which are valuable feedstock chemicals.
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